Cas no 2138218-06-9 (5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde
• CAS No: 2138218-06-9
• MF: C₁₂H₁₂F₂N₂OS
• MW: 270.298288345337
• CID: 6300000
• PubChem ID: 165955201
• Update Time: 2025-07-19

5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-840982
• 5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde
• 2138218-06-9

• Inchi： 1S/C12H12F2N2OS/c1-7(2)16-5-9(12(13)14)11(15-16)10-4-3-8(6-17)18-10/h3-7,12H,1-2H3
• InChI Key： IVCBRMAZGZBHOW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(C(F)F)=CN(C(C)C)N=1

Computed Properties

• Exact Mass: 270.06384051g/mol
• Monoisotopic Mass: 270.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde

Comprehensive Overview of 5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde (CAS No. 2138218-06-9)

5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde is a high-value heterocyclic compound with a unique molecular structure, combining a pyrazole core and a thiophene-carbaldehyde moiety. This compound, identified by CAS No. 2138218-06-9, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the difluoromethyl group and isopropyl substitution, contribute to enhanced metabolic stability and binding affinity, making it a promising candidate for drug discovery.

Recent studies highlight the growing demand for fluorinated pyrazole derivatives, driven by their applications in kinase inhibitors and antimicrobial agents. The incorporation of thiophene-2-carbaldehyde further expands its utility in catalysis and material science. Researchers are particularly interested in its role in covalent inhibitor design, a trending topic in precision medicine. The compound’s electrophilic aldehyde group enables selective protein targeting, aligning with the industry’s shift toward targeted therapies.

From a synthetic perspective, CAS No. 2138218-06-9 exemplifies advancements in green chemistry. Modern protocols emphasize atom-economical routes and microwave-assisted synthesis to improve yield and reduce waste. These methods address the increasing focus on sustainable manufacturing, a key concern for regulatory bodies and environmentally conscious investors. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring compliance with ICH guidelines.

The compound’s potential extends to agrochemical innovation, where its pyrazole-thiophene hybrid structure shows efficacy against resistant pests. This aligns with global efforts to develop next-generation crop protection solutions amid rising food security challenges. Patent filings related to 2138218-06-9 have surged, reflecting its commercial viability. However, scalability and cost-effective production remain focal points for industrial adoption.

In conclusion, 5-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde represents a versatile scaffold with multidisciplinary applications. Its synergy with AI-driven drug discovery and automated synthesis platforms positions it at the forefront of molecular innovation. Future research will likely explore its structure-activity relationships and formulation optimization, solidifying its role in cutting-edge science.